Cas no 870450-91-2 (1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE)

1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE structure
870450-91-2 structure
Product Name:1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE
CAS No:870450-91-2
MF:C12H14N2
MW:186.252962589264
CID:719134
PubChem ID:11513888
Update Time:2025-04-19

1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-DIMETHYLPHENYL)-2-METHYL-1H-IMIDAZOLE
    • 1-(3,5-DIMETHYLPHENYL)-2-METHYLIMIDAZOLE
    • AKOS006288650
    • DTXSID20467833
    • 870450-91-2
    • Inchi: 1S/C12H14N2/c1-9-6-10(2)8-12(7-9)14-5-4-13-11(14)3/h4-8H,1-3H3
    • InChI Key: NVTYOVFYLNSWMY-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1C)C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.026
  • Boiling Point: 349.699°C at 760 mmHg
  • Flash Point: 165.292°C
  • Refractive Index: 1.566
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